p-Ethylphenol
p-Ethylphenol
4-Ethylphenol belongs to the class of organic compounds known as 1-hydroxy-2-unsubstituted benzenoids. These are phenols that are unsubstituted at the 2-position. 4-Ethylphenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Ethylphenol has been detected in multiple biofluids, such as urine and blood. 4-Ethylphenol exists in all eukaryotes, ranging from yeast to humans. 4-Ethylphenol can be converted into 4-ethylphenyl sulfate. 4-Ethylphenol is an alcohol, castoreum, and guaiacol tasting compound that can be found in arabica coffee, beer, corn, and red raspberry. This makes 4-ethylphenol a potential biomarker for the consumption of these food products. 4-Ethylphenol is a potentially toxic compound.
4-ethylphenol is a member of the class of phenols carrying an ethyl substituent at position 4. It has a role as a fungal xenobiotic metabolite.
4-ethylphenol is a member of the class of phenols carrying an ethyl substituent at position 4. It has a role as a fungal xenobiotic metabolite.
Brand Name:
Vulcanchem
CAS No.:
123-07-9
VCID:
VC0045693
InChI:
InChI=1S/C8H10O/c1-2-7-3-5-8(9)6-4-7/h3-6,9H,2H2,1H3
SMILES:
CCC1=CC=C(C=C1)O
Molecular Formula:
C8H10O
Molecular Weight:
122.16 g/mol
p-Ethylphenol
CAS No.: 123-07-9
Reference Standards
VCID: VC0045693
Molecular Formula: C8H10O
Molecular Weight: 122.16 g/mol
| CAS No. | 123-07-9 |
|---|---|
| Product Name | p-Ethylphenol |
| Molecular Formula | C8H10O |
| Molecular Weight | 122.16 g/mol |
| IUPAC Name | 4-ethylphenol |
| Standard InChI | InChI=1S/C8H10O/c1-2-7-3-5-8(9)6-4-7/h3-6,9H,2H2,1H3 |
| Standard InChIKey | HXDOZKJGKXYMEW-UHFFFAOYSA-N |
| SMILES | CCC1=CC=C(C=C1)O |
| Canonical SMILES | CCC1=CC=C(C=C1)O |
| Boiling Point | 217.9 °C |
| Colorform | COLORLESS OR WHITE NEEDLES; TEND TO YELLOW ON EXPOSURE TO LIGHT |
| Density | 1.011 @ 20 °C |
| Flash Point | 219 °F (104 °C) (Open Cup) |
| Melting Point | 45.0 °C 46 °C |
| Physical Description | Liquid Solid Colourless needle like crystals, powerful, woody phenolic, medicinal, yet rather sweet odou |
| Description | 4-Ethylphenol belongs to the class of organic compounds known as 1-hydroxy-2-unsubstituted benzenoids. These are phenols that are unsubstituted at the 2-position. 4-Ethylphenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Ethylphenol has been detected in multiple biofluids, such as urine and blood. 4-Ethylphenol exists in all eukaryotes, ranging from yeast to humans. 4-Ethylphenol can be converted into 4-ethylphenyl sulfate. 4-Ethylphenol is an alcohol, castoreum, and guaiacol tasting compound that can be found in arabica coffee, beer, corn, and red raspberry. This makes 4-ethylphenol a potential biomarker for the consumption of these food products. 4-Ethylphenol is a potentially toxic compound. 4-ethylphenol is a member of the class of phenols carrying an ethyl substituent at position 4. It has a role as a fungal xenobiotic metabolite. |
| Related CAS | 19277-91-9 (hydrochloride salt) |
| Solubility | 0.03 M SLIGHTLY SOL IN WATER; SOL IN ALC, ETHER, & BENZENE; SOL IN CARBON DISULFIDE, & ACETONE In water, 4.90X10+3 mg/l at 25 °C slightly soluble in water; soluble in oils very soluble (in ethanol) |
| Synonyms | (4-Hydroxyphenyl)ethane; (p-Hydroxyphenyl)ethane; 1-Ethyl-4-hydroxybenzene; 4-Ethylphenol; NSC 62012; p-Hydroxyethylbenzene |
| Vapor Pressure | 0.04 mmHg 0.0372 mm Hg at 25 °C. |
| PubChem Compound | 31242 |
| Last Modified | Nov 11 2021 |
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